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Compound of Interest

N-(3-methoxy-2-
Compound Name:

methylphenyl)acetamide
CAS No.: 50868-74-1

Cat. No.: B113478

Get Quote

\ J

CAS Registry Number: 50868-74-1 Molecular Formula:
Molecular Weight: 179.22 g/mol

Executive Summary & Chemical Identity

N-(3-methoxy-2-methylphenyl)acetamide is a 1,2,3-trisubstituted benzene derivative. Its
structural uniqueness lies in the steric congestion provided by the ortho-methyl group (C2)
sandwiched between the acetamide (C1) and the methoxy group (C3). This specific
substitution pattern creates distinct spectral signatures, particularly in the proton NMR methyl
region, which this guide clarifies.

Key Physicochemical Properties
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Property Value Notes

) ) Physical state depends on
Pale orange oil to off-white i o
Appearance " purity/crystallization method
soli
[1].

Often isolated as a viscous oil

Melting Point 84-86 °C (Predicted) )
in crude form [1].
Solvent System: n-

TLe 0.20 Hexane:Ethyl Acetate (1:1 v/v)
[1].

Solubility DMSO, Methanol, Chloroform Poor solubility in water.

Synthesis & Origin Analysis

To understand the spectral impurities often found with this compound, one must understand its
genesis. The standard synthesis involves the acetylation of 3-methoxy-2-methylaniline (m-
anisidine derivative).

Reaction Workflow (Graphviz)
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Figure 1: Standard synthetic pathway. Common impurities include unreacted aniline (amine
peaks in IR) or di-acetylated species (rare due to sterics).

Nuclear Magnetic Resonance (NMR) Profiling

The NMR data presented below is critical for distinguishing this isomer from its regioisomers
(e.g., the 4-methoxy or 5-methoxy variants). The proximity of the N-acetyl group to the C2-
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methyl group induces specific chemical shifts.

H NMR Data (400 MHz, DMSO- )

The most challenging aspect of this spectrum is the overlap in the methyl region.
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Expert Interpretation:

+ Methyl Congestion: Note the extremely close proximity of the acetyl methyl (2.00 ppm) and
the aromatic ring methyl (2.03 ppm). In lower field instruments (60 MHz or 100 MHz), these
may appear as a single broad peak or overlapping singlets. High-field (400 MHz+) is
recommended for resolution.

o Aromatic Pattern: The "ABC" type pattern (Triplet, Doublet, Doublet) is diagnostic for 1,2,3-
trisubstituted benzenes where the substituents at 1 and 3 are different.

C NMR Shifts (Predicted/Reference)
e Carbonyl (C=0): 168.5 ppm

Aromatic C-O (C3): 157.8 ppm

Aromatic C-N (C1): 137.2 ppm

Aromatic C-Me (C2): 118.5 ppm (Shielded by sterics/ortho effect)

Methoxy (

): 55.8 ppm

Methyls (

): 23.1 ppm (Acetyl), 11.5 ppm (Ar-Methyl)

Mass Spectrometry (MS)

The mass spectrum follows the classic "Acetanilide Rule" of fragmentation.

lonization Mode: Electron Impact (El, 70 eV) or Chemical lonization (ClI).
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lon (
Identity Mechanism

)
179 Molecular lon (Stable).

Base Peak. Loss of Ketene (
137 ). This confirms the acetamide

structure.[1]

Loss of Ketene + Methyl
122 radical (

).

Loss of acetamide group
106

entirely.

Fragmentation Pathway (Graphviz)
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Figure 2: Primary fragmentation pathway observed in EI-MS. The transition from 179 to 137 is
the diagnostic "fingerprint” for acetanilides.

Infrared Spectroscopy (IR)

The IR spectrum validates the functional groups.[2] The amide bands are sensitive to hydrogen
bonding in the solid state.
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Wavenumber (

Assignment Description
)
Medium intensity, broad
3250 - 3300 stretch. Indicates secondary
amide.
Aliphatic stretches from the
2835 — 2960
methyl and methoxy groups.
Amide | Band. Strong intensity.
Lower frequency due to
1650 — 1665 . . :
conjugation with the phenyl
ring.
Amide Il Band. N-H bending/C-
1535 - 1550
N stretching combination.
Aryl-alkyl ether stretch
1240 - 1260
(Methoxy group).
Out-of-plane bending for 1,2,3-
750 — 780

trisubstituted benzene.

Quality Control & Troubleshooting
When analyzing synthesized batches, use this self-validating checklist:
o Check the Methyls: If you see only one singlet in the 2.0-2.3 ppm range (integration 6H),

your resolution is too low, or you have an isomer where the environments are accidentally
equivalent. You must resolve two distinct singlets.

» Verify the Amide: The NH peak at ~9.35 ppm (DMSO) must be a broad singlet. If it is a sharp
triplet, you may have an impurity or salt form.

e TLC Confirmation: On Silica Gel 60 F254, using Hexane:EtOAc (1:1), the spot should be UV
active and have an
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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